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Application Specifications and Restrictions

The tables below consolidate available data on PBO concentrations and recent regulatory changes that affect

its agricultural use.

Table 1: Typical PBO Concentrations in Formulations This table shows the concentration ranges of PBO
found in different types of commercial pesticide products. PBO is a synergist and is always used in

combination with a primary insecticide [1].

Application Typical PBO L.

. Key Characteristics | Purpose
Context Concentration
Agricultural 2% - 10% Higher concentrations (7-10%) target tougher pests
Pesticides [2] for more potent synergy.
Home & Garden 2% - 3% Lower concentrations prioritize consumer safety and
Products [2] minimal environmental impact.
General Varies (e.g., 91.3% in Technical grade material is meant to be diluted in a
Formulations [3] technical grade) tank mix; the final application concentration is much

lower.
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Table 2: Key Regulatory Restrictions for Agricultural Uses (Canada) Health Canada has re-evaluated

PBO and implemented new risk reduction measures. The following restrictions are specific to agricultural,

horticultural, and domestic garden uses [4].

Measure

Requirement / Restriction

Implementation Date
| Deadline

Cancelled Uses

Cancelled Uses
(Domestic Products)

Application Limits

(Food Crops)

Restricted-Entry
Interval (REI)

Personal Protective
Equipment (PPE)

Post-harvest use on bulked or bagged stored grains.

Use on food crops in greenhouses; use in home
gardens.

Do not apply more than 10 times per season. Do not
reapply within 3 days (or 24 hrs under extreme pest
pressure) [3].

Do not enter treated areas during the REI of 12
hours [3].

Updated requirements for mixers, loaders, and
applicators.

Stop by March 2, 2025

Stop by March 2, 2026

As of March 2, 2025
(4]

As of March 2, 2025
(4]

As of March 2, 2025
(4]

Experimental Protocol and Safety Guidelines

Based on the available data, here is a generalized outline for the experimental use of a PBO-containing

product in agriculture. You must always consult and follow the specific label instructions of the product

you are using, as it is the legal document for its application.
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Figure 1: PBO Application Workflow and Safety Protocol

Mechanism of Action as a Synergist

PBO has no intrinsic insecticidal activity on its own [5]. It functions by inhibiting the mixed-function

oxidase (MFO) system in insects [1]. This enzyme system is responsible for metabolizing and detoxifying
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insecticides like pyrethrins and pyrethroids. By blocking this defense mechanism, PBO significantly

enhances the potency and effectiveness of the primary insecticide, a process known as synergism [5] [1].

Research and Development Trends

For researchers, the current market and regulatory environment are driving innovation in several key areas:

e Eco-friendly Formulations: Development of bio-based PBO from natural plant sources and
microencapsulation technologies to improve efficacy and reduce environmental impact [2] [5].

¢ Resistance Management: Research into novel synergistic combinations to combat growing insect
resistance to pyrethroids and PBO itself [2] [6].

¢ Regulatory Compliance: Formulation work is increasingly focused on meeting stringent regulatory
standards in regions like Europe and North America, which often involves creating products with
lower overall toxicity [5].

Information Gaps and Further Research

The information available is limited for creating specific application protocols. To proceed with your

research, I suggest:

e Consulting Primary Sources: The most reliable data will come from the technical datasheets and
product labels of specific PBO-containing insecticides, which are often available on manufacturer
websites.

¢ Using Scientific Databases: Research articles on platforms like Google Scholar, PubMed, or
agricultural university databases will contain peer-reviewed studies with detailed methodologies and
application rates for specific crops.

e Checking Regulatory Bodies: Websites of agencies like the U.S. EPA or the European Food
Safety Authority (EFSA) publish detailed assessment reports that can contain scientific data on
approved uses.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.360iresearch.com/library/intelligence/piperonyl-butoxide
https://www.sciencedirect.com/topics/nursing-and-health-professions/piperonyl-butoxide
https://www.archivemarketresearch.com/reports/piperonyl-butoxide-pbo-70951
https://www.360iresearch.com/library/intelligence/piperonyl-butoxide
https://www.archivemarketresearch.com/reports/piperonyl-butoxide-pbo-70951
https://htfmarketinsights.com/report/3158911-piperonyl-butoxide-market
https://www.360iresearch.com/library/intelligence/piperonyl-butoxide
https://www.smolecule.com/products/s539747?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s539747?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

1. Piperonyl Butoxide - an overview [sciencedirect.com]

2. Piperonyl Butoxide (PBQO) 2025-2033 Overview [archivemarketresearch.com]

3. SynerPro PBO for Animal Use [drugs.com]

4. Registration of piperonyl butoxide pesticides changes ... [canada.ca]

5. Piperonyl Butoxide Market Size & Share 2025-2032 [360iresearch.com]

6. Piperonyl Butoxide Market Touching New Development Areas [htfmarketinsights.com]

To cite this document: Smolecule. [piperonyl butoxide application rates for agricultural crops].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b539747#piperonyl-butoxide-application-rates-for-agricultural-

crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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